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Compound of Interest

Compound Name: Triethyl phosphite

Cat. No.: B045536

This guide provides a comprehensive overview of the fundamental chemical properties of
triethyl phosphite, a versatile reagent and ligand in organic and organometallic chemistry. The
information is tailored for researchers, scientists, and professionals in drug development who
require precise data on this compound.

Core Chemical Identifiers and Properties

Triethyl phosphite is an organophosphorus compound with the chemical formula
P(OCH2CHs)s, often abbreviated as P(OEt)s.[1][2] It is a colorless liquid with a characteristically
strong, foul odor.[1][3][4] The molecule features a pyramidal phosphorus(lil) center bonded to
three ethoxide groups.[1][2]

Below is a summary of its key quantitative data:
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Property Value

Molecular Formula CeH1503P

Molecular Weight 166.16 g/mol [1][4]
Density 0.969 g/mL at 25 °C[2][3]
Boiling Point 156 °C (313 °F; 429 K)[2]
Melting Point -112 °C[4][5]

Flash Point 130 °F[1][4]

CAS Registry Number 122-52-1[6]

Synthesis of Triethyl Phosphite

The industrial preparation of triethyl phosphite involves the reaction of phosphorus trichloride
(PCls) with ethanol (EtOH) in the presence of a base, typically a tertiary amine (RsN), to
neutralize the hydrochloric acid byproduct.

A generalized workflow for this synthesis is depicted below:

[ Phosphorus Trichloride (PCls) Ethanol (EtOH)

Tertiary Amine (RsN) ]

Product Byproduct

[Triethyl Phosphite (P(OEt)s)] [ Trialkylammonium Chloride (RsNH*CI) ]
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A simplified workflow for the synthesis of triethyl phosphite.

Experimental Protocol for Synthesis:
A general laboratory-scale procedure for the synthesis of triethyl phosphite is as follows:

o Areaction flask equipped with a stirrer, dropping funnel, and a condenser is charged with
ethanol and a tertiary amine (e.qg., triethylamine).

o The flask is cooled in an ice bath to maintain a low temperature.

e Phosphorus trichloride is added dropwise from the dropping funnel with vigorous stirring. The
rate of addition is controlled to keep the reaction temperature below a specified limit.

 After the addition is complete, the reaction mixture is stirred for a period to ensure the
reaction goes to completion.

e The solid trialkylammonium chloride byproduct is removed by filtration.

» The filtrate, containing the crude triethyl phosphite, is then purified by fractional distillation
under reduced pressure to yield the final product.

Chemical Reactivity and Applications

Triethyl phosphite is a versatile reagent in organic synthesis, primarily utilized for its
nucleophilic and reducing properties.

Michaelis-Arbuzov Reaction: A key application of triethyl phosphite is in the Michaelis-
Arbuzov reaction, where it reacts with alkyl halides to form phosphonates. These phosphonates
are crucial intermediates in the Horner-Wadsworth-Emmons reaction, a widely used method for
the synthesis of alkenes.

The logical flow of this reaction sequence can be visualized as follows:
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Reaction sequence involving triethyl phosphite.

Use as a Ligand: In the field of organometallic chemistry, triethyl phosphite serves as a soft
ligand.[1][2] It forms stable complexes with metals in low oxidation states, and these complexes
are often used as catalysts in various chemical transformations.[2] Examples of such
complexes include FeHz(P(OEt)s3)s and Ni(P(OEt)3)a.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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